Cas no 2172281-67-1 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid
• CAS No: 2172281-67-1
• MF: C₂₅H₃₀N₂O₆
• MW: 454.515507221222
• CID: 5943201
• PubChem ID: 165541192
• Update Time: 2025-05-20

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-(methoxymethyl)butanamido]butanoic acid
• 2172281-67-1
• EN300-1501176

• Inchi： 1S/C25H30N2O6/c1-3-25(16-32-2,23(30)26-14-8-13-22(28)29)27-24(31)33-15-21-19-11-6-4-9-17(19)18-10-5-7-12-20(18)21/h4-7,9-12,21H,3,8,13-16H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： CARKTLVSICNJBY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC(=O)O)=O)(COC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 454.21038668g/mol
• Monoisotopic Mass: 454.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic Acid: A Comprehensive Overview

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid, identified by the CAS registry number 2172281-67-1, is a complex organic compound with significant applications in the field of chemical synthesis and pharmaceutical development. This compound, often abbreviated as Fmoc-amidobutanoic acid, belongs to the class of amino acids modified with a fluorenylmethyloxycarbonyl (Fmoc) protecting group. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions.

The molecular structure of this compound is characterized by a butanoic acid backbone with an Fmoc-amino group attached at the second carbon. The presence of the methoxymethyl group further enhances the compound's versatility in various synthetic applications. Recent studies have highlighted the importance of such modified amino acids in constructing bioactive peptides and proteins with precise control over their secondary and tertiary structures. For instance, researchers have utilized this compound in the synthesis of cyclic peptides, which exhibit potent antimicrobial and anticancer activities.

One of the most notable advancements involving this compound is its role in the development of peptide-based vaccines. By incorporating Fmoc-amidobutanoic acid into peptide sequences, scientists have been able to enhance the immunogenicity and stability of vaccine candidates. A study published in Nature Biotechnology demonstrated that peptides synthesized with this compound exhibited superior binding affinity to major histocompatibility complex (MHC) molecules, making them promising candidates for cancer immunotherapy.

In addition to its role in peptide synthesis, this compound has also found applications in drug delivery systems. The Fmoc group's ability to protect amino groups during synthesis allows for precise control over drug release kinetics when incorporated into polymer-based delivery systems. Recent research has focused on using this compound to develop stimuli-responsive drug delivery vehicles that release therapeutic agents in response to environmental changes such as pH or temperature.

The synthesis of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid typically involves multi-step organic reactions, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields and purity levels. This approach aligns with the growing trend toward greener chemical synthesis methods that minimize waste and energy consumption.

From a structural standpoint, the compound's unique combination of functional groups makes it highly versatile for various chemical transformations. The Fmoc group serves not only as a protective moiety but also as a handle for further modifications, enabling the construction of complex molecular architectures. For example, researchers have employed this compound as a building block for synthesizing macrocyclic compounds with potential applications in enzyme inhibition and catalysis.

In terms of spectroscopic characterization, this compound exhibits distinct signals in both proton NMR and carbon NMR spectra due to its rigid fluorenyl framework and amide functionalities. These spectral features are crucial for confirming the compound's identity and purity during quality control processes. Recent advances in computational chemistry have allowed for accurate predictions of these spectra, facilitating faster identification and characterization of related compounds.

The biological evaluation of this compound has revealed interesting properties that underscore its potential in therapeutic applications. For instance, studies have shown that peptides incorporating this amino acid exhibit enhanced cellular uptake and reduced immunogenicity compared to their unprotected counterparts. These findings have led to increased interest in using this compound as a component in peptide-based therapeutics targeting chronic diseases such as diabetes and neurodegenerative disorders.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-(methoxymethyl)butanamidobutanoic acid, CAS No. 2172281-67-1, stands out as a valuable tool in modern chemical synthesis and drug discovery. Its unique structural features, combined with recent advancements in synthetic methodologies and biological applications, position it as a key player in advancing peptide-based therapies and materials science.